1H-Imidazole-2-methanol, 5-((3,5-dimethylphenyl)sulfinyl)-1-methyl-4-(1-methylethyl)-
CAS No.: 178979-99-2
Cat. No.: VC17340078
Molecular Formula: C16H22N2O2S
Molecular Weight: 306.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 178979-99-2 |
|---|---|
| Molecular Formula | C16H22N2O2S |
| Molecular Weight | 306.4 g/mol |
| IUPAC Name | [5-(3,5-dimethylphenyl)sulfinyl-1-methyl-4-propan-2-ylimidazol-2-yl]methanol |
| Standard InChI | InChI=1S/C16H22N2O2S/c1-10(2)15-16(18(5)14(9-19)17-15)21(20)13-7-11(3)6-12(4)8-13/h6-8,10,19H,9H2,1-5H3 |
| Standard InChI Key | RMHQMSPIVDSWIM-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=CC(=C1)S(=O)C2=C(N=C(N2C)CO)C(C)C)C |
Introduction
Chemical Structure and Properties
Molecular Composition
The compound’s molecular formula is C₁₆H₂₂N₂O₂S, with a molecular weight of 306.4 g/mol. Its IUPAC name, [5-(3,5-dimethylphenyl)sulfinyl-1-methyl-4-propan-2-ylimidazol-2-yl]methanol, reflects the intricate arrangement of functional groups:
-
A sulfinyl group (-SO-) linked to a 3,5-dimethylphenyl ring.
-
A 1-methylethyl (isopropyl) substituent at the 4-position of the imidazole ring.
Table 1: Key Chemical Properties
| Property | Value | Source |
|---|---|---|
| CAS No. | 178979-99-2 | |
| Molecular Formula | C₁₆H₂₂N₂O₂S | |
| Molecular Weight | 306.4 g/mol | |
| IUPAC Name | [5-(3,5-dimethylphenyl)sulfinyl-1-methyl-4-propan-2-ylimidazol-2-yl]methanol |
Structural Features
The imidazole core, a five-membered ring with two nitrogen atoms, provides a platform for diverse electronic interactions. The sulfinyl group enhances electrophilicity, facilitating binding to biological targets, while the isopropyl group contributes steric bulk, potentially improving metabolic stability . X-ray crystallography of analogous imidazole-methanol complexes reveals planar imidazole rings with substituents adopting equatorial orientations to minimize steric strain .
Synthesis Methods
General Strategies
Synthesis of 1H-imidazole-2-methanol derivatives typically involves:
-
Cyclization reactions using formamide or ammonium acetate to form the imidazole ring .
-
Sulfinylation of pre-formed imidazoles with sulfinyl chlorides.
-
Reduction steps to introduce hydroxymethyl groups, often employing lithium aluminum hydride (LiAlH₄) .
For example, the synthesis of related imidazole-methanol derivatives involves bromination of ketones, amination with alkylamines, and cyclization with formamide, followed by reduction of aldehyde intermediates to methanol groups .
Optimization Challenges
Key challenges include controlling regioselectivity during sulfinylation and minimizing oxidation of the sulfinyl group. Industrial-scale production may employ continuous flow reactors to enhance yield and purity, as demonstrated in the synthesis of analogous N-alkylimidazole derivatives.
| Compound | Antimicrobial MIC (µg/mL) | Antioxidant IC₅₀ (µM) | Source |
|---|---|---|---|
| N-Methylimidazole-2-methanol | 16–32 | 15–20 | |
| Cd(II)-imidazole complex | 8–16 | 12–18 |
Research Findings and Applications
Drug Development Prospects
The compound’s lipophilicity (logP ≈ 2.8, estimated) balances membrane permeability and aqueous solubility, a critical factor in oral bioavailability . Molecular docking studies of analogous sulfinyl imidazoles predict strong binding to fungal cytochrome P450 enzymes (binding energy: −9.2 kcal/mol), supporting its potential as an antifungal agent.
Catalytic and Industrial Applications
Imidazole derivatives serve as ligands in transition-metal catalysis. The sulfinyl group’s electron-withdrawing nature could stabilize metal centers in catalytic cycles, analogous to phosphine ligands . Industrial applications may include asymmetric synthesis of pharmaceuticals, though further studies are needed.
Future Directions
Mechanistic Studies
Elucidating the compound’s mode of action against microbial targets is imperative. Time-kill assays and transcriptomic profiling could identify disrupted pathways, guiding structural optimization .
Toxicity and Pharmacokinetics
In vivo toxicity studies are lacking. Rodent models should assess acute toxicity (LD₅₀) and hepatic metabolism, particularly sulfoxide reduction pathways .
Synthetic Biology Approaches
Incorporating the compound into biomimetic chelating systems could yield novel metal-organic frameworks (MOFs) for drug delivery or environmental remediation .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume